Cas no 2407632-34-0 (Hydrogen tetrakis[3,5-bis(trifluoromethyl)phenyl]borate compound with ethyl D-alaninate)

• Product Name: Hydrogen tetrakis[3,5-bis(trifluoromethyl)phenyl]borate compound with ethyl D-alaninate
• CAS No: 2407632-34-0
• MF: C₃₇H₂₄BF₂₄NO₂
• MW: 981.364654541016
• CID: 6625982
• PubChem ID: 170906933
• Update Time: 2025-06-22

Hydrogen tetrakis[3,5-bis(trifluoromethyl)phenyl]borate compound with ethyl D-alaninate Chemical and Physical Properties

Names and Identifiers

• Hydrogen tetrakis[3,5-bis(trifluoromethyl)phenyl]borate compound with ethyl D-alaninate
• G64025
• 2407632-34-0
• HYDROGEN TETRAKIS[3,5-BIS(TRIFLUOROMETHYL)PHENYL]BORATE ETHYL D-ALANINATE

• Inchi： 1S/C32H12BF24.C5H11NO2/c34-25(35,36)13-1-14(26(37,38)39)6-21(5-13)33(22-7-15(27(40,41)42)2-16(8-22)28(43,44)45,23-9-17(29(46,47)48)3-18(10-23)30(49,50)51)24-11-19(31(52,53)54)4-20(12-24)32(55,56)57;1-3-8-5(7)4(2)6/h1-12H;4H,3,6H2,1-2H3/q-1;/p+1/t;4-/m.1/s1
• InChI Key： KJUMVDLMSHRVFA-FZSMXKCYSA-O
• SMILES： FC(C1C=C(C(F)(F)F)C=C([B-](C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)(C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)C=1)(F)F.O(CC)C([C@@H](C)N)=O.[H+]

Computed Properties

• Exact Mass: 981.1516851g/mol
• Monoisotopic Mass: 981.1516851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 65
• Rotatable Bond Count: 7
• Complexity: 1130
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Hydrogen tetrakis[3,5-bis(trifluoromethyl)phenyl]borate compound with ethyl D-alaninate

Comprehensive Analysis of Hydrogen tetrakis[3,5-bis(trifluoromethyl)phenyl]borate compound with ethyl D-alaninate (CAS No. 2407632-34-0)

The Hydrogen tetrakis[3,5-bis(trifluoromethyl)phenyl]borate compound with ethyl D-alaninate (CAS No. 2407632-34-0) is a highly specialized borate-based compound that has garnered significant attention in advanced chemical research and industrial applications. This compound belongs to the family of organoboron derivatives, which are widely recognized for their unique electronic properties and versatility in catalysis, materials science, and pharmaceutical synthesis. The presence of trifluoromethyl groups enhances its lipophilicity and stability, making it a valuable candidate for applications requiring robust performance under challenging conditions.

One of the most intriguing aspects of this compound is its combination with ethyl D-alaninate, a derivative of the amino acid alanine. This pairing creates a synergistic effect, enabling the compound to function as a chiral auxiliary or catalyst in asymmetric synthesis—a hot topic in modern organic chemistry. Researchers are particularly interested in its potential to facilitate enantioselective reactions, which are critical for producing optically active pharmaceuticals and fine chemicals. The demand for such compounds has surged due to the growing emphasis on green chemistry and sustainable manufacturing processes.

In the context of material science, the Hydrogen tetrakis[3,5-bis(trifluoromethyl)phenyl]borate moiety exhibits exceptional anion-binding capabilities. This property is leveraged in the development of advanced sensors and ionic liquids, which are pivotal in energy storage and electrochemical applications. With the rise of renewable energy technologies, compounds like this are being explored for their role in improving the efficiency of batteries and fuel cells. The trifluoromethyl groups contribute to the compound's low nucleophilicity, making it an ideal component in non-coordinating anion systems.

From a synthetic perspective, the compound's CAS No. 2407632-34-0 serves as a key identifier for researchers and manufacturers seeking high-purity reagents. Its structural complexity and functional diversity align with the current trend toward tailor-made chemicals that address specific industrial needs. For instance, its potential use in catalysis and ligand design has been a focal point in academic publications and patent filings. The compound's ability to stabilize reactive intermediates further underscores its utility in high-performance chemical synthesis.

The integration of ethyl D-alaninate into this borate framework also opens doors for biomedical applications. While not a pharmaceutical itself, the compound's chiral nature and biocompatibility make it a candidate for drug delivery systems and diagnostic agents. This aligns with the increasing demand for precision medicine and targeted therapies, where molecular specificity is paramount. Researchers are investigating its potential in bioconjugation and proteomics, where its stability and reactivity can be harnessed for advanced analytical techniques.

In summary, the Hydrogen tetrakis[3,5-bis(trifluoromethyl)phenyl]borate compound with ethyl D-alaninate (CAS No. 2407632-34-0) represents a cutting-edge intersection of organoboron chemistry, chiral synthesis, and advanced materials. Its multifaceted applications reflect the evolving needs of industries ranging from pharmaceuticals to renewable energy. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of specialty chemicals and innovative technologies.